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Compound of Interest

Compound Name: H-LYS-ALA-AMC HCL

CAS No.: 103404-62-2

Cat. No.: B012302

Get Quote

This guide provides an in-depth analysis of the fluorogenic substrate L-Lysyl-L-alanine 7-

amido-4-methylcoumarin hydrochloride (H-Lys-Ala-AMC HCl). It is designed for researchers,

scientists, and drug development professionals who utilize this reagent for the characterization

of protease activity. This document elucidates the substrate's physicochemical properties,

provides a rationale for its application in enzymatic assays, and offers a detailed protocol for its

use.

Introduction: The Role of H-Lys-Ala-AMC in
Protease Research
H-Lys-Ala-AMC is a specialized dipeptide compound covalently linked to a fluorescent reporter

molecule, 7-amino-4-methylcoumarin (AMC). In its intact form, the substrate is non-fluorescent.

However, upon enzymatic cleavage of the amide bond between the peptide and the AMC

moiety by specific proteases, the highly fluorescent AMC is released. The intensity of the

resulting fluorescence is directly proportional to the enzymatic activity, enabling sensitive and

real-time kinetic measurements.[1][2] This property makes H-Lys-Ala-AMC an invaluable tool in

biochemistry and drug discovery for studying enzyme kinetics and screening for potential

inhibitors.[1]
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Physicochemical Properties: Understanding the
Reagent
A critical aspect of utilizing any chemical reagent is a thorough understanding of its physical

and chemical characteristics. H-Lys-Ala-AMC is commonly available as a hydrochloride salt to

enhance its solubility in aqueous buffers typically used in biochemical assays. However, it is

important for researchers to be aware that this substrate can be found as both a

dihydrochloride and a monohydrochloride salt, which directly impacts its molecular weight and,

consequently, the preparation of solutions with precise molar concentrations.

Property
H-Lys-Ala-AMC
Dihydrochloride

H-Lys-Ala-AMC
Monohydrochloride

Molecular Formula C₁₉H₂₆N₄O₄·2HCl[1][2] C₁₉H₂₇ClN₄O₄[3]

Molecular Weight 447.35 g/mol [1] 410.9 g/mol [3]

CAS Number 94149-28-7[1] 201853-24-9[3]

Appearance
Typically a white to off-white

powder

Typically a white to off-white

powder

Storage Conditions
Store at -20°C, protected from

light.[1][2]
Store at -20°C.[3]

Expert Insight: The presence of two basic amines in the H-Lys-Ala-AMC molecule (the N-

terminal α-amino group of lysine and the ε-amino group of the lysine side chain) allows for the

formation of a dihydrochloride salt. This form is often preferred for its enhanced solubility and

stability in solution. When preparing stock solutions, it is imperative to use the correct molecular

weight corresponding to the specific salt form provided by the supplier to ensure accurate

experimental results.

Mechanism of Action: Enzymatic Cleavage and
Fluorescence Generation
The utility of H-Lys-Ala-AMC as a protease substrate is rooted in the principle of fluorescence

resonance energy transfer (FRET) quenching and dequenching. In the intact molecule, the
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coumarin ring system's fluorescence is quenched. Proteolytic cleavage of the amide bond

between the C-terminus of the alanine residue and the amino group of AMC liberates the

fluorophore. This unquenching event results in a significant increase in fluorescence, which can

be monitored over time.
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Caption: Enzymatic cleavage of H-Lys-Ala-AMC by a target protease results in the release of

the fluorescent AMC molecule.

Experimental Protocol: A Self-Validating Protease
Assay
This section provides a detailed, step-by-step methodology for a typical protease assay using

H-Lys-Ala-AMC. This protocol is designed to be self-validating by including appropriate
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controls.

Materials and Reagents
H-Lys-Ala-AMC HCl (dihydrochloride or monohydrochloride)

Protease of interest

Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl)

Deionized water

DMSO (for stock solution)

96-well black microplate

Fluorescence plate reader

Preparation of Solutions
Substrate Stock Solution (10 mM): Accurately weigh the H-Lys-Ala-AMC HCl powder and

dissolve it in high-quality DMSO to a final concentration of 10 mM.

Causality: DMSO is used as the solvent because of its ability to dissolve a wide range of

organic molecules and its miscibility with aqueous buffers. A high-concentration stock

solution minimizes the volume of organic solvent added to the final assay, thereby

reducing potential interference with enzyme activity.

Enzyme Working Solution: Dilute the protease to the desired concentration in the assay

buffer. The optimal concentration should be determined empirically through an enzyme

titration experiment.

Substrate Working Solution: Dilute the 10 mM substrate stock solution in the assay buffer to

the desired final concentrations for the assay.

Assay Procedure
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Protease Assay Workflow
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Caption: A typical workflow for a protease assay using H-Lys-Ala-AMC.
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Plate Setup: To a 96-well black microplate, add the following to the respective wells:

Blank Wells: Assay Buffer only.

Substrate Control Wells: Assay Buffer + Substrate Working Solution.

Enzyme Control Wells: Assay Buffer + Enzyme Working Solution.

Experimental Wells: Assay Buffer + Enzyme Working Solution.

Pre-incubation: Pre-incubate the plate at the desired assay temperature (e.g., 37°C) for 5

minutes.

Trustworthiness: This step ensures that the enzyme and buffer are at a stable temperature

before initiating the reaction, leading to more reproducible results.

Reaction Initiation: Initiate the enzymatic reaction by adding the Substrate Working Solution

to all wells except the Blank and Enzyme Control wells.

Fluorescence Measurement: Immediately place the plate in a fluorescence plate reader and

measure the fluorescence intensity kinetically over a set period (e.g., every minute for 30-60

minutes). Use an excitation wavelength of approximately 350-360 nm and an emission

wavelength of approximately 440-460 nm.

Data Analysis
Background Subtraction: Subtract the average fluorescence reading of the Blank wells from

all other readings.

Calculate Initial Velocity (V₀): For each experimental well, plot fluorescence intensity versus

time. The initial velocity of the reaction is the slope of the linear portion of this curve.

Enzyme Activity Calculation: Convert the initial velocity from relative fluorescence units

(RFU) per minute to moles of substrate cleaved per minute using a standard curve

generated with free AMC.

Conclusion
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H-Lys-Ala-AMC HCl is a robust and sensitive fluorogenic substrate for the detection and

characterization of protease activity. A comprehensive understanding of its physicochemical

properties, particularly the distinction between its dihydrochloride and monohydrochloride

forms, is essential for accurate and reproducible research. By following a well-controlled and

logically structured experimental protocol, researchers can confidently employ this reagent to

gain valuable insights into enzyme function and to advance drug discovery efforts.

References
LookChem. (n.d.). Cas 201853-24-9, H-LYS-ALA-AMC HCL. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

2. goldbio.com [goldbio.com]

3. Cas 201853-24-9,H-LYS-ALA-AMC HCL | lookchem [lookchem.com]

To cite this document: BenchChem. [H-Lys-Ala-AMC HCl: A Comprehensive Technical Guide
for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012302/docs#h-lys-ala-amc-hcl-a-comprehensive-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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